Cas no 2639452-41-6 (2-bromo-5-{(tert-butoxy)carbonyl(methyl)amino}-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-bromo-5-{(tert-butoxy)carbonyl(methyl)amino}-1,3-thiazole-4-carboxylic acid
• CAS No: 2639452-41-6
• MF: C₁₀H₁₃BrN₂O₄S
• MW: 337.190220594406
• CID: 5641249
• PubChem ID: 165898891
• Update Time: 2025-07-19

2-bromo-5-{(tert-butoxy)carbonyl(methyl)amino}-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-{[(tert-butoxy)carbonyl](methyl)amino}-1,3-thiazole-4-carboxylic acid
• EN300-28228846
• 2639452-41-6
• 4-Thiazolecarboxylic acid, 2-bromo-5-[[(1,1-dimethylethoxy)carbonyl]methylamino]-
• 2-bromo-5-{(tert-butoxy)carbonyl(methyl)amino}-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C10H13BrN2O4S/c1-10(2,3)17-9(16)13(4)6-5(7(14)15)12-8(11)18-6/h1-4H3,(H,14,15)
• InChI Key： QCTBOEKLGGKFRC-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(=O)O)=C(N(C)C(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 335.97794g/mol
• Monoisotopic Mass: 335.97794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.617±0.06 g/cm3(Predicted)
• Boiling Point: 425.1±30.0 °C(Predicted)
• pka: 2.66±0.36(Predicted)

Additional information on 2-bromo-5-{(tert-butoxy)carbonyl(methyl)amino}-1,3-thiazole-4-carboxylic acid

Introduction to 2-bromo-5-{(tert-butoxy)carbonyl(methyl)amino}-1,3-thiazole-4-carboxylic acid (CAS No. 2639452-41-6)

2-bromo-5-{(tert-butoxy)carbonyl(methyl)amino}-1,3-thiazole-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2639452-41-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole family, a heterocyclic structure known for its broad biological activity and utility in drug development. The presence of functional groups such as a bromine atom, a tert-butoxycarbonyl (Boc) group, and an amino group at the 5-position of the thiazole ring contributes to its unique chemical properties and potential applications.

The molecular structure of 2-bromo-5-{(tert-butoxy)carbonyl(methyl)amino}-1,3-thiazole-4-carboxylic acid features a bromine substituent at the 1-position, a Boc-protected methyl amine at the 5-position, and a carboxylic acid group at the 4-position. This arrangement makes it a versatile intermediate in synthetic chemistry, particularly in the construction of more complex molecules. The Boc protection on the amino group ensures stability under various reaction conditions, facilitating its use in multi-step synthetic pathways without premature deprotection.

In recent years, there has been growing interest in thiazole derivatives due to their demonstrated efficacy in various biological assays. Thiazole-based compounds have shown promise as antimicrobial, antiviral, anti-inflammatory, and anticancer agents. The specific modification of 2-bromo-5-{(tert-butoxy)carbonyl(methyl)amino}-1,3-thiazole-4-carboxylic acid enhances its potential as a building block for drug discovery. The bromine atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, allowing chemists to introduce diverse substituents and explore new pharmacophores.

The Boc-protected amino group at the 5-position is particularly valuable in medicinal chemistry because it can be selectively deprotected under mild acidic conditions to yield a free amine. This reactivity enables the formation of amide or urea linkages with other pharmacologically relevant moieties. Additionally, the carboxylic acid group at the 4-position can be used for further derivatization, including esterification or amidation, expanding the synthetic possibilities of this compound.

Recent studies have highlighted the importance of thiazole derivatives in addressing unmet medical needs. For instance, modifications of thiazole scaffolds have led to the discovery of novel inhibitors targeting enzymes involved in cancer progression and inflammation. The structural features of 2-bromo-5-{(tert-butoxy)carbonyl(methyl)amino}-1,3-thiazole-4-carboxylic acid align well with these trends, making it a promising candidate for further investigation.

The synthesis of 2-bromo-5-{(tert-butoxy)carbonyl(methyl)amino}-1,3-thiazole-4-carboxylic acid involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include bromination of a precursor thiazole derivative, selective protection of the amino group with Boc anhydride, and introduction of the carboxylic acid functionality via oxidation or carboxylation techniques. These synthetic strategies highlight the compound's utility as a versatile intermediate in complex molecule construction.

In drug discovery pipelines, intermediates like 2-bromo-5-{(tert-butoxy)carbonyl(methyl)amino}-1,3-thiazole-4-carboxylic acid play a crucial role in generating libraries of compounds for high-throughput screening (HTS). Their structural diversity and well-defined reactivity make them ideal candidates for exploring new therapeutic targets. Researchers are increasingly leveraging computational tools and machine learning algorithms to predict biological activity and optimize synthetic routes for such intermediates.

The pharmaceutical industry continues to invest in innovative approaches to develop next-generation therapeutics. Thiazole derivatives are among the most studied classes of compounds due to their broad spectrum of biological activities. The unique combination of functional groups in 2-bromo-5-{(tert-butoxy)carbonyl(methyl)amino}-1,3-thiazole-4-carboxylic acid positions it as a valuable asset in these efforts. By providing chemists with a robust scaffold for further modifications, this compound contributes to accelerating drug development timelines.

Future research directions may explore derivatives of 2-bromo-5-{(tert-butoxy)carbonyl(methyl)amino}-1,3-thiazole-4-carboxylic acid that exhibit enhanced bioavailability or improved selectivity against disease-causing targets. Advances in biocatalysis and flow chemistry could also enable more efficient synthesis of these intermediates on an industrial scale. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into tangible therapeutic benefits.

In conclusion,2-bromo-5-{(tert-butoxy)carbonyl(methyl)amino}-1,3-thiazole-4-carboxylic acid (CAS No. 2639452-41-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a powerful tool for drug discovery and development. As research continues to uncover new applications for thiazole derivatives, this compound is poised to play an important role in addressing some of today's most pressing medical challenges.